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Get Quote

The table below summarizes the key details of a predicted 13C NMR spectrum for Malabaricone B.

Spectrum Type 13C NMR (1D, predicted)

NP-MRD ID NP0075547 [1]

Solvent D₂O [1]

Frequency 101 MHz (predicted for 400 MHz instrument) [1]

Data Availability Peak List and Assignments file available for download [1]

Research Context and Experimental Protocols

Malabaricone B is a phenylacylphenol (diarylnonanoid) naturally found in various Myristica species [2]. Its

core structure consists of a 2,6-dihydroxyacetophenone unit connected to a benzene ring by a C8 alkyl

chain [3] [4].

In recent research, the compound was isolated from the fruit rinds of Myristica malabarica [3]. The general

methodology for isolation and NMR characterization in these studies is outlined below:
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Figure: Generalized workflow for isolating and characterizing Malabaricone B.

Extraction and Isolation: The plant material is typically extracted with solvents like dichloromethane

or ethyl acetate. The crude extract is then purified using techniques such as silica gel column
chromatography and preparative thin-layer chromatography (TLC) to isolate individual

compounds like Malabaricone B [4] [5].
Structure Elucidation: The identity of Malabaricone B is confirmed by interpreting its 1H NMR, 13C
NMR, and HRESI-MS spectroscopic data and comparing them with literature values [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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